2-cyclobutoxypyrimidin-5-amine
Overview
Description
2-Cyclobutoxypyrimidin-5-amine (CBPA) is an organic compound with a wide range of applications in organic synthesis, pharmaceuticals, and material science. It is also known as 2-amino-3-cyclobutyl-5-pyrimidinol and is classified as an aminopyrimidine. CBPA has a molecular formula of C6H9N3O and is a colorless solid at room temperature. This compound is of particular interest due to its unique properties, such as its high solubility in water, its low toxicity and its ability to form strong hydrogen bonds.
Scientific Research Applications
CBPA has been used in a variety of scientific research applications. It has been studied for its potential as an anticancer drug, as an antioxidant, and as a potential inhibitor of HIV-1 reverse transcriptase. It has also been studied for its potential to form strong hydrogen bonds and its ability to form adducts with other compounds.
Mechanism of Action
The mechanism of action of CBPA is not yet fully understood. However, it is believed that CBPA interacts with proteins in the cell by forming strong hydrogen bonds. This interaction may affect the activity of those proteins and lead to changes in cellular processes.
Biochemical and Physiological Effects
The biochemical and physiological effects of CBPA are not yet fully understood. However, it has been found to have anticancer activity in some cell lines and to inhibit HIV-1 reverse transcriptase activity. It has also been found to have antioxidant activity and to be able to form strong hydrogen bonds.
Advantages and Limitations for Lab Experiments
The advantages of using CBPA for lab experiments include its high solubility in water, its low toxicity and its ability to form strong hydrogen bonds. The limitations of using CBPA for lab experiments include its low stability in the presence of light and heat, and its potential to form adducts with other compounds.
Future Directions
Some potential future directions for CBPA research include further investigation of its potential as an anticancer drug, its potential as an antioxidant, and its ability to form strong hydrogen bonds. Additionally, further research could be conducted on its ability to form adducts with other compounds and its potential to inhibit HIV-1 reverse transcriptase activity. Other potential future directions for CBPA research include its potential to act as a catalyst for organic reactions and its potential to be used as a building block for other compounds.
Synthesis Methods
CBPA is synthesized through a two-step process. First, cyclobutyl bromide is reacted with hydroxylamine in the presence of a base to form the intermediate, 2-amino-3-cyclobutyl-5-pyrimidinol. Then, the intermediate is reacted with an acid to form the desired CBPA. This synthesis method has been used in several studies to prepare CBPA for further research.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-cyclobutoxypyrimidin-5-amine involves the conversion of a cyclobutane derivative to a pyrimidine derivative, followed by the introduction of an amine group at the 5-position of the pyrimidine ring.", "Starting Materials": [ "Cyclobutanol", "2-chloropyrimidine", "Sodium hydride", "Ammonia" ], "Reaction": [ "Cyclobutanol is treated with thionyl chloride to form cyclobutyl chloride.", "Cyclobutyl chloride is reacted with 2-chloropyrimidine in the presence of sodium hydride to form 2-cyclobutoxypyrimidine.", "2-cyclobutoxypyrimidine is treated with ammonia to introduce an amine group at the 5-position of the pyrimidine ring, forming 2-cyclobutoxypyrimidin-5-amine." ] } | |
CAS RN |
1250704-92-7 |
Product Name |
2-cyclobutoxypyrimidin-5-amine |
Molecular Formula |
C8H11N3O |
Molecular Weight |
165.2 |
Purity |
95 |
Origin of Product |
United States |
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